Cas no 1272412-72-2 (tert-Butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate)

• Product Name: tert-Butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate
• CAS No: 1272412-72-2
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD18782894
• CID: 1029177
• PubChem ID: 56828077
• Update Time: 2025-10-15

tert-Butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate
• 3,6-Diazaspiro[3.3]heptane-6-carboxylic acid tert-butyl ester hemioxylate
• 6-Boc-1,6-diazaspiro[3.3]heptane oxalate
• 1,6-Diazaspiro[3.3]heptane-6-carboxylic acid, 1,1-dimethylethyl ester
• AK136614
• AM803129
• KB-260184
• RP07446
• Tert-butyl 2,5-diazaspiro[3.3]heptane-2-carboxylate
• 1,6-Diaza-spiro[3.3]heptane-6-carboxylic acid tert-butyl ester
• 6-Boc-1,6-diazaspiro[3.3]heptane
• 1272412-72-2
• EN300-95829
• DTXSID40718596
• SY042280
• SCHEMBL14902781
• J-511384
• MFCD18782894
• XAC41272
• CS-0047662
• F53751
• AKOS015950455
• tert-butyl1,6-diazaspiro[3.3]heptane-6-carboxylate

• MDL： MFCD18782894
• Inchi： 1S/C10H18N2O2/c1-9(2,3)14-8(13)12-6-10(7-12)4-5-11-10/h11H,4-7H2,1-3H3
• InChI Key： WDVOLHDNUMLNAK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2(C1)CCN2)=O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Boiling Point: 282.6±15.0℃ at 760 mmHg

Additional information on tert-Butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate

Introduction to Tert-Butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate (CAS No. 1272412-72-2)

Tert-butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate, identified by the chemical compound code CAS No. 1272412-72-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the spirocyclic class of heterocycles, featuring a unique structural framework that combines a seven-membered spirocyclic backbone with two nitrogen atoms integrated into its core. The presence of a tert-butyl group at the carboxyl position further enhances its molecular complexity and potential pharmacological properties.

The structural configuration of Tert-butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate makes it an intriguing candidate for further exploration in drug discovery and development. The spirocyclic scaffold provides rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. Additionally, the incorporation of nitrogen atoms into the core structure suggests potential interactions with biological targets such as enzymes and receptors, which are critical for therapeutic efficacy.

In recent years, there has been growing interest in spirocyclic compounds due to their diverse biological activities and structural versatility. Studies have demonstrated that spirocyclic structures can exhibit enhanced binding affinity and selectivity, making them valuable scaffolds for the design of novel therapeutic agents. The tert-butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate molecule is no exception, and its unique chemical properties have positioned it as a promising candidate for further investigation.

One of the most compelling aspects of Tert-butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate is its potential as a building block for more complex pharmacophores. The presence of both nitrogen and oxygen-containing functional groups provides multiple sites for chemical modification, allowing researchers to tailor its properties for specific biological applications. This flexibility has made it an attractive candidate for medicinal chemists seeking to develop new drugs with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like Tert-butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate. By leveraging high-throughput virtual screening techniques, researchers can rapidly identify potential binding interactions with target proteins and enzymes. These computational approaches have already been instrumental in identifying novel drug candidates and optimizing their molecular structures for enhanced efficacy.

The synthesis of Tert-butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the spirocyclic core with high precision. These advancements have opened up new possibilities for incorporating this molecule into drug discovery pipelines.

Beyond its potential as a drug scaffold, Tert-butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate has also shown promise in other areas of research, such as materials science and agrochemicals. Its unique structural properties make it a valuable intermediate for synthesizing more complex molecules with tailored functionalities. This versatility underscores the importance of investing in the development of innovative synthetic strategies for this class of compounds.

The future prospects for Tert-butyl 1,6-diazaspiro[3.3]heptane-6-carboxylate are bright, with ongoing research aimed at uncovering its full potential in pharmaceutical applications. As our understanding of molecular interactions continues to evolve, this compound is likely to play a significant role in the development of next-generation therapeutics. Its unique structural features and biological relevance make it a cornerstone in modern medicinal chemistry.